Cas no 2478458-63-6 ({1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid)

Technical Introduction: {1,2,4-Triazolo[1,5-a]pyrimidin-6-yl}boronic acid is a heterocyclic boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. Its fused triazolopyrimidine scaffold offers unique electronic and steric properties, enhancing reactivity and selectivity in forming carbon-carbon bonds. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a versatile intermediate for constructing complex heterocyclic frameworks. Its boronic acid moiety ensures compatibility with diverse aryl and heteroaryl halides, facilitating efficient derivatization. High purity and stability under standard handling conditions further underscore its utility in method development and scale-up applications.
{1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid structure
2478458-63-6 structure
Product Name:{1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid
CAS No:2478458-63-6
MF:C5H5BN4O2
MW:163.929799795151
CID:5670821
PubChem ID:165981444
Update Time:2025-05-20

{1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26990549
    • {[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}boronic acid
    • 2478458-63-6
    • Boronic acid, B-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl-
    • {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid
    • Inchi: 1S/C5H5BN4O2/c11-6(12)4-1-7-5-8-3-9-10(5)2-4/h1-3,11-12H
    • InChI Key: KOBANBCUHSNGBI-UHFFFAOYSA-N
    • SMILES: OB(C1C=NC2=NC=NN2C=1)O

Computed Properties

  • Exact Mass: 164.0505556g/mol
  • Monoisotopic Mass: 164.0505556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.5Ų

Experimental Properties

  • Density: 1.63±0.1 g/cm3(Predicted)
  • pka: 6.83±0.43(Predicted)

{1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid Pricemore >>

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Additional information on {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid

Introduction to {1,2,4triazolo1,5-apyrimidin-6-yl}boronic Acid (CAS No. 2478458-63-6)

{1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2478458-63-6, represents a unique blend of heterocyclic structures that make it particularly intriguing for various applications. The presence of both triazole and pyrimidine rings in its molecular framework endows it with distinct chemical properties that are highly valuable in the development of novel therapeutic agents.

The boronic acid moiety in the molecule is particularly noteworthy, as boronic acids are well-known for their utility in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern organic synthesis and has been extensively employed in the construction of complex molecular architectures, including those relevant to drug discovery. The {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid derivative thus serves as a versatile building block for synthesizing more intricate compounds that could potentially exhibit desirable pharmacological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The combination of triazole and pyrimidine rings in {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid creates a scaffold that can mimic natural bioactive molecules. This structural motif has been explored in various drug discovery programs due to its ability to interact with biological targets in multiple ways. For instance, such compounds can act as inhibitors or modulators of enzymes and receptors that are implicated in diseases ranging from cancer to infectious disorders.

One of the most compelling aspects of {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid is its potential application in the development of targeted therapies. The boronic acid functional group allows for facile conjugation with other molecules, enabling the creation of prodrugs or drug conjugates that can be tailored for specific delivery systems. This flexibility is particularly advantageous in oncology, where targeted drug delivery can minimize side effects while maximizing therapeutic efficacy.

The compound's relevance extends beyond its synthetic utility; it also holds promise for applications in materials science and nanotechnology. Boronic acids are known to form coordination complexes with metals and other Lewis acids, which can be leveraged to develop novel materials with unique properties. These materials could find applications in sensors, catalysts, and even electronic devices. The specific electronic and steric properties of {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid make it a candidate for designing advanced functional materials.

From a research perspective, the study of {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid also contributes to our understanding of heterocyclic chemistry. The interplay between the triazole and pyrimidine rings provides insights into how these structural elements influence chemical reactivity and biological activity. Such knowledge is crucial for designing future generations of drugs that are more effective and have fewer adverse effects.

In conclusion, {1,2,4triazolo1,5-apyrimidin-6-yl}boronic acid (CAS No. 2478458-63-6) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in cutting-edge research and development efforts.

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